Cas no 256651-60-2 ((2,6-difluorophenyl)methanesulfonamide)

• Product Name: (2,6-difluorophenyl)methanesulfonamide
• CAS No: 256651-60-2
• MF: C₇H₇F₂NO₂S
• MW: 207.19778752327
• CID: 4643188
• PubChem ID: 54476729
• Update Time: 2025-11-01

(2,6-difluorophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (2,6-difluorophenyl)methanesulfonamide
• Benzenemethanesulfonamide, 2,6-difluoro-

• Inchi： 1S/C7H7F2NO2S/c8-6-2-1-3-7(9)5(6)4-13(10,11)12/h1-3H,4H2,(H2,10,11,12)
• InChI Key： XMCMBLABGQFAJA-UHFFFAOYSA-N
• SMILES： C1(CS(N)(=O)=O)=C(F)C=CC=C1F

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 334.0±52.0 °C at 760 mmHg
• Flash Point: 155.8±30.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(2,6-difluorophenyl)methanesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2,6-difluorophenyl)methanesulfonamide

Introduction to (2,6-difluorophenyl)methanesulfonamide (CAS No. 256651-60-2)

(2,6-difluorophenyl)methanesulfonamide, identified by its Chemical Abstracts Service number CAS No. 256651-60-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and applications in drug development. The presence of two fluorine atoms at the 2 and 6 positions of the phenyl ring introduces unique electronic and steric properties, making this molecule a subject of intense study for its potential therapeutic benefits.

The< strong>methanesulfonamide moiety in the molecular structure contributes to the compound's reactivity and interaction with biological targets. Sulfonamides are widely recognized for their antimicrobial properties, and modifications in their structure can lead to enhanced efficacy and reduced side effects. The fluorine substituents in (2,6-difluorophenyl)methanesulfonamide are particularly interesting because they can influence the compound's metabolic stability, binding affinity, and overall pharmacokinetic profile.

Recent research has highlighted the importance of< strong>fluorinated aromatic compounds in medicinal chemistry. These compounds often exhibit improved bioavailability and resistance to enzymatic degradation compared to their non-fluorinated counterparts. The introduction of fluorine atoms can also alter the electronic distribution within the molecule, leading to more potent interactions with biological receptors. This has opened up new avenues for designing drugs that target specific diseases more effectively.

In the context of drug discovery, (2,6-difluorophenyl)methanesulfonamide has been investigated for its potential role as an intermediate in synthesizing novel therapeutic agents. Its structural features make it a versatile building block for creating molecules with tailored biological activities. For instance, researchers have explored its use in developing inhibitors for enzymes involved in metabolic pathways relevant to cancer and inflammation.

One of the most compelling aspects of this compound is its< strong>potential in oncology research. Sulfonamides have shown promise as anticancer agents due to their ability to inhibit key enzymes that drive tumor growth. The fluorinated phenyl ring in (2,6-difluorophenyl)methanesulfonamide may enhance its ability to bind to these enzymes, thereby blocking their function and inducing apoptosis in cancer cells. Preliminary studies have demonstrated that derivatives of this compound exhibit significant antitumor activity in vitro and in vivo.

The< strong>pharmacological properties of (2,6-difluorophenyl)methanesulfonamide have also been studied for their potential in treating inflammatory diseases. Inflammation is a hallmark of many chronic conditions, including rheumatoid arthritis and atherosclerosis. By modulating inflammatory pathways, sulfonamides can help reduce symptoms and slow disease progression. The unique structure of this compound may offer advantages over existing treatments by providing a more targeted approach to inflammation management.

Another area where this compound shows promise is in< strong>neurological disorders. There is growing evidence that sulfonamides can cross the blood-brain barrier and interact with central nervous system receptors. This has led to investigations into their potential use for treating neurological conditions such as Alzheimer's disease and Parkinson's disease. The fluorine atoms in (2,6-difluorophenyl)methanesulfonamide may enhance its ability to penetrate this barrier, making it a more effective candidate for drug development.

The synthesis of (2,6-difluorophenyl)methanesulfonamide involves sophisticated chemical techniques that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. The use of< strong>fluorinating agents and< strong>sulfonating reagents plays a crucial role in constructing the desired molecular framework.

In conclusion, (2,6-difluorophenyl)methanesulfonamide (CAS No. 256651-60-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing new drugs targeting various diseases, including cancer, inflammation, and neurological disorders. Ongoing studies continue to uncover new applications for this compound, underscoring its importance as a valuable tool in medicinal chemistry.